Cas no 105706-01-2 (9,10-Anthracenedione, 2,3-dimethoxy-6-methyl-)

• Product Name: 9,10-Anthracenedione, 2,3-dimethoxy-6-methyl-
• CAS No: 105706-01-2
• MF: C₁₇H₁₄O₄
• MW: 282.290665149689
• CID: 1161859
• PubChem ID: 10912983
• Update Time: 2025-04-20

9,10-Anthracenedione, 2,3-dimethoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 2,3-dimethoxy-6-methyl-
• 2,3-dimethoxy-6-methylanthracene-9,10-dione
• DTXSID90448174
• 105706-01-2

• Inchi： 1S/C17H14O4/c1-9-4-5-10-11(6-9)17(19)13-8-15(21-3)14(20-2)7-12(13)16(10)18/h4-8H,1-3H3
• InChI Key： GNOSWHOGNRQXKM-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C(C3C=CC(C)=CC=3C(C=2C=1)=O)=O)OC

Computed Properties

• Exact Mass: 282.08920892g/mol
• Monoisotopic Mass: 282.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 2.78760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones